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Compound of Interest

Compound Name: 4'-Methylacetophenone-D10

Cat. No.: B1436296

Essential Safety and Handling Guide for 4'-
Methylacetophenone-D10

This guide provides crucial safety and logistical information for the handling and disposal of 4'-
Methylacetophenone-D10 in a laboratory setting. The following procedures are designed to
ensure the safety of researchers, scientists, and drug development professionals.

Chemical and Physical Properties

The following table summarizes the known physical and chemical properties of 4'-
Methylacetophenone. The data for the deuterated form (D10) is not readily available; therefore,
the data for the non-deuterated compound is provided as a close proxy.
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Property Value

CAS Number 358730-83-3 (for D10)

Molecular Formula CoD100

Molecular Weight 144.24 g/mol

Appearance Clear, colorless to pale yellow liquid
Boiling Point 226 °C (438.8 °F)

Melting Point 22-24 °C (71.6-75.2 °F)

Flash Point 92 °C (197.6 °F)

Density 1.005 g/cm3 at 25 °C

Solubility in Water 0.37 g/Lat15°C

Hazard Identification and Personal Protective
Equipment (PPE)

Based on the available Safety Data Sheets (SDS) for the non-deuterated 4'-
Methylacetophenone, the primary hazards are:

o Harmful if swallowed[1]
o Causes skin irritation
o Combustible liquid

To mitigate these risks, the following personal protective equipment is mandatory when
handling 4'-Methylacetophenone-D10:
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PPE Category Specification

Hand Protection Chemical-resistant gloves (e.qg., Nitrile rubber).

) Safety glasses with side-shields or chemical
Eye Protection
splash goggles.

) ] Laboratory coat, long pants, and closed-toe
Skin and Body Protection n
shoes.

) ) Use in a well-ventilated area or under a
Respiratory Protection )
chemical fume hood.

Operational Plan for Safe Handling

Adherence to a strict operational protocol is essential for minimizing exposure and ensuring
safety.

1. Preparation and Engineering Controls:

e Ensure a chemical fume hood is operational and available.

» Verify that an eyewash station and safety shower are accessible.

o Prepare all necessary equipment and reagents before handling the compound.
o Have a spill kit readily available.

2. Handling the Compound:

» Don the appropriate PPE as outlined in the table above.

e Conduct all weighing and transferring operations within a chemical fume hood.

e Avoid direct contact with the skin and eyes.

o Keep the container tightly closed when not in use to prevent inhalation of vapors.
e Do not eat, drink, or smoke in the laboratory area.

3. In Case of Exposure or Spill:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[2]

» Skin Contact: Immediately wash the affected area with soap and water. Remove
contaminated clothing. Seek medical attention if irritation persists.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://pim-resources.coleparmer.com/sds/38573.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1436296?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water
and give them one or two glasses of water to drink. Seek immediate medical attention.

o Spill: For small spills, absorb the chemical with an inert material (e.g., vermiculite, sand) and
place it in a suitable container for disposal.[2] For large spills, evacuate the area and contact
the appropriate emergency response team.

Disposal Plan

Proper disposal of 4'-Methylacetophenone-D10 and its contaminated materials is critical to
prevent environmental contamination and ensure regulatory compliance.

o Waste Collection:

o Collect all waste containing 4'-Methylacetophenone-D10, including unused product and
contaminated materials (e.g., gloves, absorbent paper), in a designated, properly labeled,
and sealed hazardous waste container.

o Do not mix this waste with other waste streams unless explicitly permitted by your
institution's environmental health and safety (EHS) office.

e Disposal Procedure:
o Dispose of the hazardous waste through your institution's EHS program.

o Follow all local, state, and federal regulations for the disposal of chemical waste.

Workflow for Handling 4'-Methylacetophenone-D10
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Caption: Workflow for the safe handling and disposal of 4'-Methylacetophenone-D10.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1436296?utm_src=pdf-body-img
https://www.benchchem.com/product/b1436296?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1436296?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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